Cas no 349553-90-8 (Propane-1,1,1,2,2,3-d6(9CI))

• Product Name: Propane-1,1,1,2,2,3-d6(9CI)
• CAS No: 349553-90-8
• MF: C₃H₈
• MW: 50.1325912475586
• CID: 302795
• PubChem ID: 12314540
• Update Time: 2025-04-19

Propane-1,1,1,2,2,3-d6(9CI) Chemical and Physical Properties

Names and Identifiers

• Propane-1,1,1,2,2,3-d6(9CI)
• PROPANE-1,1,1,2,2,3-D6
• Propane-1,1,1,2,2,3-D6 (gas)
• 349553-90-8

• Inchi： 1S/C3H8/c1-3-2/h3H2,1-2H3/i1D,2D3,3D2
• InChI Key： ATUOYWHBWRKTHZ-YEVICGAXSA-N
• SMILES： C([2H])([2H])(C[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 50.1002607309g/mol
• Monoisotopic Mass: 50.1002607309g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 0Ų